Cas no 1159812-76-6 (2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride)

• Product Name: 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• CAS No: 1159812-76-6
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 1028703
• PubChem ID: 71711011
• Update Time: 2025-05-20

2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride
• 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidinehydrochloride
• DTXSID40856705
• 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine--hydrogen chloride (1/1)
• 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine HCl
• 2-Cyclopropyl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyriMidine hydrochloride
• 2-cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine;hydrochloride
• 1159812-76-6

• Inchi： 1S/C10H13N3.ClH/c1-2-7(1)10-12-5-8-3-4-11-6-9(8)13-10;/h5,7,11H,1-4,6H2;1H
• InChI Key： DHUAKVHJPCSISI-UHFFFAOYSA-N
• SMILES： Cl.N1C2CNCCC=2C=NC=1C1CC1

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride

Research Brief on 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride (CAS: 1159812-76-6)

2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride (CAS: 1159812-76-6) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and clinical relevance.

The compound belongs to the tetrahydropyridopyrimidine class, which is known for its ability to modulate key signaling pathways involved in cell proliferation and survival. Structural analysis reveals that the cyclopropyl moiety enhances the compound's binding affinity to specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). This property makes it a promising candidate for targeted therapy in diseases characterized by dysregulated kinase activity.

Recent preclinical studies have demonstrated the efficacy of 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride in inhibiting tumor growth in various cancer models, including breast cancer and leukemia. In vitro assays showed potent inhibition of CDK4/6, leading to cell cycle arrest and apoptosis in cancer cells. Additionally, the compound exhibited favorable pharmacokinetic profiles, with good oral bioavailability and minimal off-target effects, as evidenced by toxicity studies in animal models.

Beyond oncology, emerging research suggests potential applications in autoimmune and inflammatory conditions. The compound's ability to selectively inhibit JAK-STAT signaling pathways has been explored in models of rheumatoid arthritis and psoriasis, showing significant reduction in inflammatory markers. These findings underscore its versatility as a therapeutic agent across multiple disease indications.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Current efforts are focused on structural modifications to improve its therapeutic index. Collaborative research between academic institutions and pharmaceutical companies is underway to advance this compound into clinical trials, with preliminary Phase I studies expected to commence in the near future.

In conclusion, 2-Cyclopropyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine hydrochloride represents a compelling example of how targeted chemical modifications can yield potent and selective kinase inhibitors. Its dual potential in oncology and inflammation highlights the importance of continued research to fully realize its therapeutic benefits. This brief serves as a timely update for researchers and industry professionals invested in the development of next-generation kinase inhibitors.